Cas no 62004-06-2 (2-Butenamide, N-(2-chlorophenyl)-2-cyano-3-hydroxy-)

• Product name: 2-Butenamide, N-(2-chlorophenyl)-2-cyano-3-hydroxy-
• CAS No: 62004-06-2
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 460913
• PubChem ID: 69605940

2-Butenamide, N-(2-chlorophenyl)-2-cyano-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-(2-chlorophenyl)-2-cyano-3-hydroxy-
• N-(2-chlorophenyl)-2-cyano-3-hydroxybut-2-enamide
• DTXSID60740990
• 62004-06-2
• SCHEMBL5914909

• Inchi： InChI=1S/C11H9ClN2O2/c1-7(15)8(6-13)11(16)14-10-5-3-2-4-9(10)12/h2-5,15H,1H3,(H,14,16)
• InChI Key： FVIFMNWIOWSRAQ-UHFFFAOYSA-N
• SMILES： CC(=C(C#N)C(=O)NC1=CC=CC=C1Cl)O

Computed Properties

• Exact Mass: 236.03537
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.12